Cas no 1028417-93-7 (4-Amino-5-3-(4-chlorophenyl)-1H-pyrazol-5-yl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Amino-5-3-(4-chlorophenyl)-1H-pyrazol-5-yl-4H-1,2,4-triazole-3-thiol
• CAS No: 1028417-93-7
• MF: C₁₁H₉ClN₆S
• MW: 292.747358083725
• CID: 4777096
• PubChem ID: 16637162
• Update Time: 2023-11-22

4-Amino-5-3-(4-chlorophenyl)-1H-pyrazol-5-yl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-4H-1,2,4-triazole-3-thiol
• SBB041022
• NE13617
• Z1431321900
• 4-amino-5-[3-(4-chlorophenyl)pyrazol-5-yl]-1,2,4-triazole-3-thiol
• 4-amino-3-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-1H-1,2,4-triazole-5-thione
• 4-Amino-5-3-(4-chlorophenyl)-1H-pyrazol-5-yl-4H-1,2,4-triazole-3-thiol

• Inchi： 1S/C11H9ClN6S/c12-7-3-1-6(2-4-7)8-5-9(15-14-8)10-16-17-11(19)18(10)13/h1-5H,13H2,(H,14,15)(H,17,19)
• InChI Key： RXHQHOMTKXHQOJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=C(C2=NNC(N2N)=S)NN=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 395
• XLogP3: 1.8
• Topological Polar Surface Area: 114